N-(4-bromo-2-(2-chlorobenzoyl)phenyl)-2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)phenyl)-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromo-2-(2-chlorobenzoyl)phenyl)-2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)phenyl)-2-oxoacetamide is a useful research compound. Its molecular formula is C28H26BrClN2O5S and its molecular weight is 617.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Applications
Several studies have synthesized and evaluated sulfonamide-derived compounds and their metal complexes for antimicrobial and antifungal activities. These compounds exhibit moderate to significant antibacterial activity against various bacterial strains and good antifungal activity against different fungal strains, underscoring their potential as templates for developing new antimicrobial agents (Chohan & Shad, 2011). Another study focused on the synthesis of promising antibacterial and antifungal agents, highlighting compounds with suitable antimicrobial potential and low hemolytic activity, indicating their safety profile for further investigation (Abbasi et al., 2020).
Anticancer Activities
Research into 4-arylsulfonyl-1,3-oxazoles has demonstrated significant anticancer activity against various cancer cell lines, including glioblastoma and lung carcinoma. These findings suggest the potential of these derivatives as lead compounds for antitumor activity, offering a promising avenue for cancer treatment research (Zyabrev et al., 2022).
Enzyme Inhibitory Potential
A study on the enzyme inhibitory potential of new sulfonamides with benzodioxane and acetamide moieties against α-glucosidase and acetylcholinesterase has revealed substantial inhibitory activity. These findings, supported by in silico molecular docking results, indicate the therapeutic potential of these compounds in treating diseases related to enzyme dysfunction (Abbasi et al., 2019).
Novel Sulfonamide Derivatives
Further studies have explored the synthesis of novel sulfonamide derivatives, examining their antimicrobial activity and quantum calculations. This research underscores the ongoing interest in developing new sulfonamide-based compounds with potential applications in treating microbial infections and their use in computational chemistry for drug design (Fahim & Ismael, 2019).
properties
IUPAC Name |
N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-[4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl]-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H26BrClN2O5S/c1-17-13-18(2)16-32(15-17)38(36,37)21-10-7-19(8-11-21)26(33)28(35)31-25-12-9-20(29)14-23(25)27(34)22-5-3-4-6-24(22)30/h3-12,14,17-18H,13,15-16H2,1-2H3,(H,31,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHQKANNUIRJIQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)C(=O)NC3=C(C=C(C=C3)Br)C(=O)C4=CC=CC=C4Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H26BrClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
617.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.